molecular formula C21H21N3O2 B6007462 N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine

Cat. No. B6007462
M. Wt: 347.4 g/mol
InChI Key: OOSYXCRTMIFMGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine, also known as PPIC, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. PPIC is a piperidine derivative that has been synthesized through a multi-step process involving the use of various reagents and solvents.

Mechanism of Action

The exact mechanism of action of N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine is not yet fully understood. However, it has been suggested that N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine may act as a modulator of the GABAergic system, which is involved in the regulation of neuronal activity. N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine may also act on other neurotransmitter systems, such as the opioid and dopamine systems, to produce its effects.
Biochemical and Physiological Effects:
N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been found to have a range of biochemical and physiological effects. In animal studies, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been shown to have potent anticonvulsant and analgesic properties. N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has also been found to have anxiolytic and antidepressant effects. In addition, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been shown to have potential applications in the treatment of addiction and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has several advantages for lab experiments, including its potent pharmacological effects and its relatively low toxicity. However, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine also has some limitations, including its relatively complex synthesis process and its limited availability.

Future Directions

There are several future directions for research on N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine. One area of research could focus on the development of new drugs based on N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine for the treatment of epilepsy, chronic pain, addiction, and other psychiatric disorders. Another area of research could focus on the elucidation of the exact mechanism of action of N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine, which could help to further our understanding of the GABAergic system and other neurotransmitter systems. Finally, future research could focus on the development of new synthesis methods for N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine, which could help to increase its availability and reduce its cost.

Synthesis Methods

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine is typically synthesized through a multi-step process involving the use of various reagents and solvents. The synthesis process begins with the reaction of 3-phenyl-1-propanol with thionyl chloride to produce 3-phenyl-1-chloropropane. This intermediate is then reacted with piperidine to produce N-phenyl-3-piperidinamine. The next step involves the reaction of N-phenyl-3-piperidinamine with isoxazole-5-carbonyl chloride to produce N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine.

Scientific Research Applications

N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been found to have potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been shown to have potent anticonvulsant and analgesic properties, making it a promising candidate for the development of new drugs to treat epilepsy and chronic pain. In addition, N-phenyl-1-[(5-phenyl-3-isoxazolyl)carbonyl]-3-piperidinamine has been found to have potential applications in the treatment of addiction and depression.

properties

IUPAC Name

(3-anilinopiperidin-1-yl)-(5-phenyl-1,2-oxazol-3-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21N3O2/c25-21(19-14-20(26-23-19)16-8-3-1-4-9-16)24-13-7-12-18(15-24)22-17-10-5-2-6-11-17/h1-6,8-11,14,18,22H,7,12-13,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OOSYXCRTMIFMGB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)C2=NOC(=C2)C3=CC=CC=C3)NC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

347.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.